Cas no 899356-09-3 (3-(4-ethylbenzenesulfonyl)-6-methyl-4-(piperidin-1-yl)quinoline)

• Product Name: 3-(4-ethylbenzenesulfonyl)-6-methyl-4-(piperidin-1-yl)quinoline
• CAS No: 899356-09-3
• MF: C₂₃H₂₆N₂O₂S
• MW: 394.529744625092
• CID: 5449372
• Update Time: 2025-06-12

3-(4-ethylbenzenesulfonyl)-6-methyl-4-(piperidin-1-yl)quinoline Chemical and Physical Properties

Names and Identifiers

• 3-(4-ethylphenyl)sulfonyl-6-methyl-4-piperidin-1-ylquinoline
• 3-(4-ethylbenzenesulfonyl)-6-methyl-4-(piperidin-1-yl)quinoline

• Inchi： 1S/C23H26N2O2S/c1-3-18-8-10-19(11-9-18)28(26,27)22-16-24-21-12-7-17(2)15-20(21)23(22)25-13-5-4-6-14-25/h7-12,15-16H,3-6,13-14H2,1-2H3
• InChI Key： MOFFLIFRXGNLNY-UHFFFAOYSA-N
• SMILES： N1C2C(=CC(C)=CC=2)C(N2CCCCC2)=C(S(C2=CC=C(CC)C=C2)(=O)=O)C=1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives 4-aminoquinolines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Aminoquinolines and derivatives 4-aminoquinolines

Additional information on 3-(4-ethylbenzenesulfonyl)-6-methyl-4-(piperidin-1-yl)quinoline

Comprehensive Overview of 3-(4-ethylbenzenesulfonyl)-6-methyl-4-(piperidin-1-yl)quinoline (CAS No. 899356-09-3)

The compound 3-(4-ethylbenzenesulfonyl)-6-methyl-4-(piperidin-1-yl)quinoline (CAS No. 899356-09-3) is a quinoline derivative with significant potential in pharmaceutical and material science research. Its unique structure, combining a sulfonyl group, piperidine moiety, and methyl-substituted quinoline core, makes it a subject of interest for drug discovery and organic synthesis. Researchers are increasingly exploring its applications in targeted therapies and small-molecule inhibitors, aligning with current trends in precision medicine.

In recent years, the demand for heterocyclic compounds like 3-(4-ethylbenzenesulfonyl)-6-methyl-4-(piperidin-1-yl)quinoline has surged due to their versatility in medicinal chemistry. This compound’s sulfonamide linkage and piperidine ring are particularly noteworthy, as these features are often associated with bioactivity and binding affinity in drug design. Searches for "quinoline-based therapeutics" and "sulfonyl-containing compounds" have spiked, reflecting growing interest in its potential.

The synthesis of CAS No. 899356-09-3 involves multi-step organic reactions, including Suzuki coupling and sulfonylation, which are widely discussed in academic forums. Its molecular weight and logP value suggest favorable pharmacokinetic properties, a hot topic in AI-driven drug discovery. Users frequently search for "how to optimize quinoline derivatives" or "piperidine in drug design," highlighting its relevance in modern research.

From a commercial perspective, 3-(4-ethylbenzenesulfonyl)-6-methyl-4-(piperidin-1-yl)quinoline is available as a high-purity reference standard for analytical testing. Its spectral data (NMR, HPLC) is often requested by labs focusing on quality control and method validation. The compound’s stability under various storage conditions is another frequently asked question, emphasizing its practical utility.

In material science, this quinoline derivative’s electron-rich structure lends itself to applications in organic semiconductors and photovoltaic materials. Queries like "quinolines in OLEDs" or "sulfonyl groups in conductive polymers" correlate with its interdisciplinary appeal. Its thermal stability and solubility profile are key parameters for industrial adoption.

Ongoing studies investigate 3-(4-ethylbenzenesulfonyl)-6-methyl-4-(piperidin-1-yl)quinoline’s role in enzyme inhibition, particularly targeting kinases and GPCRs—topics dominating biomedical literature. The compound’s structure-activity relationship (SAR) is a focal point for researchers optimizing lead compounds, with search trends showing spikes in "SAR of sulfonamide quinolines."

Regulatory and patent landscapes reveal that derivatives of this compound are being evaluated for intellectual property protection, especially in oncology and neurology domains. Its synthetic accessibility and scalability further enhance its attractiveness for industrial R&D.

In summary, CAS No. 899356-09-3 represents a promising scaffold bridging pharmaceutical innovation and advanced materials. Its multifaceted applications, coupled with rising search interest in quinoline chemistry and sulfonamide bioactivity, position it as a compound of enduring scientific and commercial value.